Cas no 1381937-58-1 (5-bromo-4-chloro-2(1H)-Pyridinone)

5-Bromo-4-chloro-2(1H)-pyridinone is a halogenated pyridinone derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both bromo and chloro substituents, enhances its reactivity as a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and heterocyclic transformations. The compound’s electron-deficient pyridinone core facilitates selective functionalization, making it valuable for constructing complex molecular frameworks. It is particularly useful in medicinal chemistry for developing bioactive compounds due to its ability to serve as a scaffold for further derivatization. The product is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Proper handling under controlled conditions is recommended due to its halogenated nature.

5-bromo-4-chloro-2(1H)-Pyridinone structure

1381937-58-1 structure

Product Name:5-bromo-4-chloro-2(1H)-Pyridinone

CAS No:1381937-58-1

MF:C₅H₃BrClNO

MW:208.44

CID:2135849

PubChem ID:86704955

Update Time:2025-10-29

5-bromo-4-chloro-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

- 5-bromo-4-chloro-2(1H)-Pyridinone
- 2(1H)-Pyridinone, 5-bromo-4-chloro-
- 5-bromo-4-chloropyridin-2-ol
- YSKYRSRSSSJBIQ-UHFFFAOYSA-N
- 5-Bromo-4-chloro-2-hydroxypyridine
- 5-bromo-4-chloropyridin-2(1H)-one
- CID 86704955
- 5-Bromo-4-chloro-1H-pyridin-2-one
- 2-Hydroxy-4-chloro-5-bromopyridine
- 184244
- SCHEMBL17151222
- SY364661
- 1381937-58-1
- C90977
- MFCD28137953
- DA-37753
- Inchi： 1S/C5H3BrClNO/c6-3-2-8-5(9)1-4(3)7/h1-2H,(H,8,9)
- InChI Key： YSKYRSRSSSJBIQ-UHFFFAOYSA-N
- SMILES： BrC1=CNC(C=C1Cl)=O

Computed Properties

Exact Mass: 206.90865g/mol
Monoisotopic Mass: 206.90865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1
XLogP3: 1

Experimental Properties

Density: 1.91±0.1 g/cm3(Predicted)
Boiling Point: 260.8±40.0 °C(Predicted)
pka: 8.49±0.10(Predicted)

5-bromo-4-chloro-2(1H)-Pyridinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029014029-250mg	5-Bromo-4-chloro-2-hydroxypyridine	1381937-58-1	95%	250mg	989.80 USD	2021-06-08
Alichem	A029014029-1g	5-Bromo-4-chloro-2-hydroxypyridine	1381937-58-1	95%	1g	3,097.65 USD	2021-06-08
Aaron	AR00A1GK-100mg	5-Bromo-4-chloro-2(1H)-pyridinone	1381937-58-1	97%	100mg	$22.00	2025-02-13
Aaron	AR00A1GK-250mg	5-Bromo-4-chloro-2(1H)-pyridinone	1381937-58-1	97%	250mg	$53.00	2025-02-13
Aaron	AR00A1GK-1g	5-Bromo-4-chloro-2(1H)-pyridinone	1381937-58-1	97%	1g	$148.00	2025-02-13
Aaron	AR00A1GK-5g	5-bromo-4-chloro-2(1H)-Pyridinone	1381937-58-1	95%	5g	$766.00	2023-12-16
1PlusChem	1P00A188-100mg	5-bromo-4-chloro-2(1H)-Pyridinone	1381937-58-1	95%	100mg	$38.00	2024-06-21
1PlusChem	1P00A188-250mg	5-bromo-4-chloro-2(1H)-Pyridinone	1381937-58-1	95%	250mg	$66.00	2024-06-21
A2B Chem LLC	AE67352-100mg	2-Hydroxy-4-chloro-5-bromopyridine	1381937-58-1	95%	100mg	$26.00	2024-04-20
A2B Chem LLC	AE67352-250mg	2-Hydroxy-4-chloro-5-bromopyridine	1381937-58-1	95%	250mg	$44.00	2024-04-20